Cas no 467-82-3 (Lantadene B)
Lantadene B structure
Product Name:Lantadene B
CAS No:467-82-3
MF:C35H52O5
MW:552.784391403198
CID:930533
PubChem ID:15560077
Update Time:2024-02-29
Lantadene B Chemical and Physical Properties
Names and Identifiers
-
- lantadene B
- (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-(3-methylbut-2-enoyloxy)-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
- A54682CY7G
- Q27273646
- (4R,4aS,6aS,6bR,8aR,12aR,12bR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-((3-methylbut-2-enoyl)oxy)-10-oxo-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
- 467-82-3
- Olean-12-en-28-oic acid, 22-beta-hydroxy-3-oxo-, 3-methylcrotonate
- 3-10-00-04397 (Beilstein Handbook Reference)
- 22-((3-Methyl-1-oxo-2-butenyl)oxy)-3-oxo-olean-12-en-28-oic acid, (22,beta)-
- OLEAN-12-EN-28-OIC ACID, 22-((3-METHYL-1-OXO-2-BUTEN-1-YL)OXY)-3-OXO-, (22.BETA.)-
- CHEMBL2413418
- Olean-12-en-28-oic acid, 22-((3-methyl-1-oxo-2-butenyl)oxy)-3-oxo-, (22beta)-
- AKOS040752412
- NS00094749
- DTXSID60196913
- BRN 3078144
- UNII-A54682CY7G
- HSDB 3504
- Lantadene B
-
- Inchi: 1S/C35H52O5/c1-21(2)18-28(37)40-27-20-30(3,4)19-23-22-10-11-25-32(7)14-13-26(36)31(5,6)24(32)12-15-34(25,9)33(22,8)16-17-35(23,27)29(38)39/h10,18,23-25,27H,11-17,19-20H2,1-9H3,(H,38,39)/t23-,24-,25+,27+,32-,33+,34+,35-/m0/s1
- InChI Key: VYPAPFHUHDWCBI-QQAPFUPGSA-N
- SMILES: O(C(/C=C(\C)/C)=O)[C@@H]1CC(C)(C)C[C@@H]2[C@@]1(C(=O)O)CC[C@]1(C)C2=CC[C@@H]2[C@@]3(C)CCC(C(C)(C)[C@@H]3CC[C@]21C)=O
Computed Properties
- Exact Mass: 552.381475
- Monoisotopic Mass: 552.381475
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 8
- Topological Polar Surface Area: 80.7
Experimental Properties
- Color/Form: Solid powder
- Density: 1.12
- Boiling Point: 626.3°C at 760 mmHg
- Flash Point: 187.9°C
- Refractive Index: 1.552
Lantadene B Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Lantadene B Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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